Cas no 1249433-75-7 (3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid
• CAS No: 1249433-75-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6580014
• PubChem ID: 62395656
• Update Time: 2025-06-13

3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid
• EN300-1827246
• 1249433-75-7
• AKOS011683012

• Inchi： 1S/C11H14O3/c1-7-3-8(2)5-9(4-7)10(12)6-11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)
• InChI Key： UTIKTESGUUOSHL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1249433-75-7)

The compound 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1249433-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the synthesis and optimization of 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route that improves yield and purity, making it more feasible for large-scale production. The study highlighted the use of catalytic asymmetric hydrogenation as a critical step in achieving high enantiomeric purity, which is essential for its biological activity.

In terms of pharmacological activity, recent in vitro and in vivo studies have revealed that 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid exhibits potent anti-inflammatory and antioxidant properties. A 2023 study in the European Journal of Pharmacology reported that this compound significantly reduces pro-inflammatory cytokine levels in murine models of rheumatoid arthritis, suggesting its potential as a therapeutic agent for autoimmune diseases. Furthermore, its antioxidant activity was attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes.

Another groundbreaking study explored the compound's potential in oncology. Research published in Cancer Research (2023) demonstrated that 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid inhibits the proliferation of certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These findings open new avenues for developing targeted therapies for cancers with dysregulated PI3K signaling, such as breast and prostate cancer.

Despite these promising results, challenges remain in the clinical translation of 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is focused on prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-(3,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1249433-75-7) represents a versatile and promising candidate in pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable lead compound for future drug development. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.